Cas no 87120-81-8 (tert-butyl 4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate
• CAS No: 87120-81-8
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• MDL: MFCD05244849
• CID: 2132006
• PubChem ID: 13046891
• Update Time: 2025-05-24

tert-butyl 4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)piperidine-1-carboxylate
• tert-butyl 4-(2-oxo-3H-benzimidazol-1-yl)piperidine-1-carboxylate
• tert-butyl 4-(2-oxo-2,3-dihydro-1h-benzimidazol-1-yl)piperidine-1-carboxylate
• EN300-102042
• Z1157673949
• STEAYGPTLHZMJU-UHFFFAOYSA-N
• 1-t-butoxycarbonyl-4-(2-oxo-1-benzimidazolinyl)piperidine
• 1,3-dihydro-1-(1-tert-butyloxycarbonylpiperidin-4-yl)-2H-benzimidazol-2-one
• CS-0293400
• F78914
• tert-butyl 4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate
• 1-[N(Tert-butoxycarbonyl)piperidin-4yl]-1,3-dihydro-benzimidazol-2-one
• 1-(1-Boc-4-piperidinyl)-2-oxo-benzimidazoline
• AB90111
• 1-t-butyloxycarbonyl-4-(2-keto-1-benzimidazolinyl)-piperidine
• 4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)-piperidine-1-carboxylic acid tert-butyl ester
• 87120-81-8
• TERT-BUTYL 4-(2-OXO-3H-1,3-BENZODIAZOL-1-YL)PIPERIDINE-1-CARBOXYLATE
• 4-(2-oxo-2,3-dihydrobenzimidazol-1-yl)piperidine-1-carboxylic acid t-butyl ester
• 4-(2-oxo-2,3-dihydro-benzoimidazol-1-yl)-piperidine-1-carboxylic acid tert-butyl ester
• 4-(2-oxo-2,3-dihydro-benzoimidazol-1- yl)-piperidine-1-carboxylic acid tert-butyl ester
• DTXCID20467090
• AKOS015900908
• F9994-6553
• SCHEMBL2989677
• SS-5383
• 4-(2-Oxo-2,3-dihydro-benzoimidazol-1-yl)-piperidine-1-carboxylic acid tert -butyl ester
• MDA12081
• DTXSID10516283

• MDL： MFCD05244849
• Inchi： 1S/C17H23N3O3/c1-17(2,3)23-16(22)19-10-8-12(9-11-19)20-14-7-5-4-6-13(14)18-15(20)21/h4-7,12H,8-11H2,1-3H3,(H,18,21)
• InChI Key： STEAYGPTLHZMJU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1C(NC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 317.17394160Da
• Monoisotopic Mass: 317.17394160Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 165.5-166.0 ºC
• Solubility: Almost insoluble (0.041 g/l) (25 º C),

Additional information on tert-butyl 4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate

Research Update on tert-butyl 4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate (CAS: 87120-81-8)

In recent years, tert-butyl 4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate (CAS: 87120-81-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodiazolyl-piperidine scaffold, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and applications in drug discovery, particularly in targeting neurological disorders and cancer.

The synthesis of tert-butyl 4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step reaction sequence starting from commercially available precursors, with a key intermediate being the tert-butyl 4-aminopiperidine-1-carboxylate. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity and high purity.

Pharmacological evaluations of this compound have revealed its potential as a modulator of specific neurotransmitter receptors, particularly those involved in neurodegenerative diseases. A recent in vitro study demonstrated its ability to inhibit the activity of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. These findings suggest that tert-butyl 4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate could serve as a lead compound for the development of new MAO-B inhibitors with improved efficacy and safety profiles.

In addition to its neurological applications, this compound has also been investigated for its anticancer properties. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of tert-butyl 4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate exhibited selective cytotoxicity against certain cancer cell lines, including glioblastoma and breast cancer. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation pathways, although further studies are needed to elucidate the precise molecular targets.

Despite these promising findings, challenges remain in the clinical translation of tert-butyl 4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural optimization and comprehensive preclinical testing. Ongoing research aims to explore the structure-activity relationships (SAR) of this compound and its derivatives to identify more potent and selective candidates for therapeutic development.

In conclusion, tert-butyl 4-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)piperidine-1-carboxylate (CAS: 87120-81-8) represents a versatile scaffold with significant potential in drug discovery. Its applications in neurodegenerative diseases and cancer highlight its broad therapeutic relevance, while ongoing research continues to uncover new opportunities for its use in medicine. Future studies will likely focus on optimizing its pharmacological properties and advancing it through the drug development pipeline.